1-(2-Ethoxyphenoxy)-4-phthalimido-2-butanol

• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-[4-(2-ethoxyphenoxy)-3-hydroxybutyl]isoindole-1,3-dione
• InChI: InChI=1S/C20H21NO5/c1-2-25-17-9-5-6-10-18(17)26-13-14(22)11-12-21-19(23)15-7-3-4-8-16(15)20(21)24/h3-10,14,22H,2,11-13H2,1H3
• InChI Key: UVOYJPOLFWKLSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(CCN2C(=O)C3=CC=CC=C3C2=O)O

Description

1-(2-Ethoxyphenoxy)-4-phthalimido-2-butanol is a useful research compound. Its molecular formula is C20H21NO5 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 30 g. (0.12 mole) of 1-(2-ethoxyphenoxy)-4-chloro-2-butanol and 18.5 g. (0.10 mole) of potassium phthalimide was heated slowly to 130° C. for 10 min. and at 160° C. for one hour with stirring. The reaction mixture was extracted with 250 ml. of hot toluene. A crystalline solid separated from the toluene extract when cooled to room temperature. The solid was recrystallized from toluene and melted at 93°-95° C.